Methyl 5-(azidocarbonyl)pyridine-2-carboxylate

• CAS No.: 67516-01-2
• Molecular Formula: C8H6N4O3
• Molecular Weight: 206.16 g/mol
• IUPAC Name: methyl 5-carbonazidoylpyridine-2-carboxylate
• InChI: InChI=1S/C8H6N4O3/c1-15-8(14)6-3-2-5(4-10-6)7(13)11-12-9/h2-4H,1H3
• InChI Key: HXNLGSFFICDPCV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC=C(C=C1)C(=O)N=[N+]=[N-]

Description

Methyl 5-(azidocarbonyl)pyridine-2-carboxylate is a useful research compound. Its molecular formula is C8H6N4O3 and its molecular weight is 206.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of pyridine-2,5-dicarboxylic acid-2-methyl ester (0.5 g, 2.76 mmol)) (from Example 83a supra) at −10° C. in acetone (9.16 mL) was added triethylamine (0.385 mL, 2.76 mmol) (Aldrich), followed by the addition of ethyl chloroformate (0.265 mL, 2.76 mmol). (Aldrich). After the mixture was stirred at −10° C. for 30 minutes, an aqueous solution of sodium azide (0.53 g, 8.28 mmol) in water (10 mL) was added. The mixture was warmed up and stirred at room temperature for 1 hour, then concentrated to half volume, extracted with dichlormethane. The combined organic layer was washed with water, brine, dried over MgSO4 and concentrated to give 5-azidocarbonyl-pyridine-2-carboxylic acid methyl ester as a white solid (Yield 0.47 g, 83%).